Cas no 889-88-3 (WS 50030)
WS 50030 structure
Product Name:WS 50030
WS 50030 Chemical and Physical Properties
Names and Identifiers
-
- WS 50030
- 4-[2-bromoethyl(ethyl)amino]benzenesulfonamide
- Cyclopentadienon-ethylenketal
- dimeres Cyclopentadienon-aethylenacetal
- dimeres Cyclopentadienon-aethylenketal endo-Form
- endo-Dicyclopentadien-1,8-dien-bis-ethylenketal
- endo-Dicyclopentadien-1,8-dion-bisaethylenketal
- NSC-124115
- 889-88-3
- DTXSID301008567
- 3'a,4',7',7'a-Tetrahydrodispiro[1,3-dioxolane-2,1'-[4,7]methanoindene-8',2''-[1,3]dioxolane]
- NSC124115
-
- Inchi: 1S/C14H16O4/c1-2-11-12-9(3-4-13(12)15-5-6-16-13)10(1)14(11)17-7-8-18-14/h1-4,9-12H,5-8H2
- InChI Key: IQRFZGMPRWSFIZ-UHFFFAOYSA-N
- SMILES: O1CCOC21C1C=CC2C2C3(C=CC21)OCCO3
Computed Properties
- Exact Mass: 248.10500
- Monoisotopic Mass: 248.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 387.3°C at 760 mmHg
- Flash Point: 161.5°C
- Refractive Index: 1.619
- PSA: 36.92000
- LogP: 1.09060
WS 50030 Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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